Cas no 1713882-64-4 (2-amino-3-(benzyloxy)benzene-1-sulfonamide)

• Product Name: 2-amino-3-(benzyloxy)benzene-1-sulfonamide
• CAS No: 1713882-64-4
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 6486709
• PubChem ID: 112675066
• Update Time: 2025-05-26

2-amino-3-(benzyloxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(benzyloxy)benzene-1-sulfonamide
• 1713882-64-4
• EN300-1294522

• Inchi： 1S/C13H14N2O3S/c14-13-11(7-4-8-12(13)19(15,16)17)18-9-10-5-2-1-3-6-10/h1-8H,9,14H2,(H2,15,16,17)
• InChI Key： WZKMWKVALDTAMO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1N)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 2-amino-3-(benzyloxy)benzene-1-sulfonamide

2-Amino-3-(Benzyloxy)Benzene-1-Sulfonamide: A Comprehensive Overview

2-Amino-3-(Benzyloxy)Benzene-1-Sulfonamide (CAS No: 1713882-64-4) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and functional groups, has been the subject of extensive research due to its potential applications in drug development, advanced materials, and biotechnology. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 2-amino-3-(benzyloxy)benzene-1-sulfonamide, providing a comprehensive understanding of its significance in modern science.

The molecular structure of 2-amino-3-(benzyloxy)benzene-1-sulfonamide is characterized by a benzene ring with three substituents: an amino group (-NH₂) at position 2, a benzyloxy group (-O-C₆H₅) at position 3, and a sulfonamide group (-SO₂-NH₂) at position 1. This arrangement of functional groups imparts the compound with unique chemical and physical properties. The amino group contributes to hydrogen bonding capabilities, while the sulfonamide group enhances solubility and bioavailability. The benzyloxy group introduces steric hindrance and aromaticity, which are crucial for modulating the compound's reactivity and stability.

Recent studies have highlighted the importance of 2-amino-3-(benzyloxy)benzene-1-sulfonamide in medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its ability to act as a scaffold for drug design has been underscored in several patent applications filed over the past two years.

The synthesis of 2-amino-3-(benzyloxy)benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene ring precursor. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis routes. For example, a 2022 paper in *Green Chemistry* reported the use of microwave-assisted synthesis to produce this compound with higher yields and reduced reaction times compared to traditional methods.

In addition to its pharmaceutical applications, 2-amino-3-(benzyloxy)benzene-1-sulfonamide has shown promise in materials science. Its unique combination of functional groups makes it an ideal candidate for use in polymer chemistry and nanotechnology. A 2023 study published in *Macromolecules* explored its role as a building block for constructing stimuli-responsive polymers that can respond to external stimuli such as temperature or pH changes.

From an analytical standpoint, the characterization of 2-amino-3-(benzyloxy)benzene-1-sulfonamide has been significantly enhanced by modern spectroscopic techniques. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These advancements have not only improved our understanding of the compound's properties but also facilitated its application in various scientific domains.

Looking ahead, the continued exploration of 2-amino-3-(benzyloxy)benzene-1-sulfonamide is expected to yield further breakthroughs in both academic research and industrial applications. Its role as a versatile building block in organic synthesis positions it as a key player in the development of next-generation materials and therapeutic agents.